Cas no 836-83-9 (2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid)
836-83-9 structure
Product Name:2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid
CAS No:836-83-9
MF:C11H14N2O4
MW:238.239862918854
CID:989021
PubChem ID:289057
Update Time:2025-04-20
2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4,4-dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid
- NSC-150475
- AKOS000127033
- (4,4-Dicyclopropyl-2-hydroxy-5-oxo-4,5-dihydro-1H-imidazol-1-yl)acetic acid
- DTXSID001003594
- NSC150475
- 836-83-9
- 2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid
-
- Inchi: 1S/C11H14N2O4/c14-8(15)5-13-9(16)11(6-1-2-6,7-3-4-7)12-10(13)17/h6-7H,1-5H2,(H,12,17)(H,14,15)
- InChI Key: BXDMRJGYMZCSRA-UHFFFAOYSA-N
- SMILES: O=C1C(C2CC2)(C2CC2)NC(N1CC(=O)O)=O
Computed Properties
- Exact Mass: 238.09535693g/mol
- Monoisotopic Mass: 238.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 86.7Ų
2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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